Cas no 1261798-34-8 (Methyl 3-cyano-5-hydroxyphenylacetate)

Methyl 3-cyano-5-hydroxyphenylacetate structure
1261798-34-8 structure
Product Name:Methyl 3-cyano-5-hydroxyphenylacetate
CAS No:1261798-34-8
MF:C10H9NO3
MW:191.183362722397
CID:4938901
Update Time:2023-08-22

Methyl 3-cyano-5-hydroxyphenylacetate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-cyano-5-hydroxyphenylacetate
    • Inchi: 1S/C10H9NO3/c1-14-10(13)5-7-2-8(6-11)4-9(12)3-7/h2-4,12H,5H2,1H3
    • InChI Key: ONNWHROZSLSAJN-UHFFFAOYSA-N
    • SMILES: O(C)C(CC1C=C(C#N)C=C(C=1)O)=O

Computed Properties

  • Exact Mass: 191.058243149 g/mol
  • Monoisotopic Mass: 191.058243149 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 191.18
  • XLogP3: 1.1
  • Topological Polar Surface Area: 70.3

Methyl 3-cyano-5-hydroxyphenylacetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015030523-1g
Methyl 3-cyano-5-hydroxyphenylacetate
1261798-34-8 97%
1g
1,549.60 USD 2021-06-17
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